Cas no 2229138-78-5 (1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229138-78-5
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6369426
• PubChem ID: 118201199
• Update Time: 2025-05-20

1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine
• EN300-1759001
• SCHEMBL16867404
• 2229138-78-5

• Inchi： 1S/C14H21N/c1-13(2,3)11-7-5-6-8-12(11)14(15-4)9-10-14/h5-8,15H,9-10H2,1-4H3
• InChI Key： CGUJJFYAWHQQSL-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC=CC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine

1-(2-Tert-Butylphenyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2229138-78-5, commonly referred to as 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an N-methyl amine moiety. The tert-butyl substituent on the phenyl ring adds bulk and steric hindrance, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The cyclopropane ring, a three-membered carbon ring, is known for its strained geometry, which can impart unique electronic and steric properties to the molecule. This makes it an attractive scaffold for medicinal chemists seeking to design bioactive compounds with improved potency and selectivity.

One of the key areas of research involving this compound is its role in modulating cellular signaling pathways. For instance, studies have shown that 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine can interact with G-protein coupled receptors (GPCRs), which are critical targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and cancer. The tert-butyl group plays a crucial role in optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for its therapeutic efficacy.

In addition to its biological applications, the synthesis of 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine has been optimized through various methodologies. Researchers have employed advanced techniques such as Suzuki-Miyaura coupling reactions and Stille couplings to construct the phenyl-cyclopropane linkage efficiently. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for large-scale production and subsequent biological testing.

The structural versatility of this compound has also led to its exploration in materials science. The combination of a bulky tert-butyl group and a cyclopropane ring provides opportunities for designing materials with unique mechanical or electronic properties. For example, derivatives of this compound have been investigated as potential candidates for organic semiconductors due to their ability to form stable π-conjugated systems.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are crucial for predicting its reactivity in various chemical transformations. These studies have also shed light on the steric and electronic effects exerted by the tert-butyl group on the overall reactivity of the molecule.

In conclusion, 1-(2-tert-butylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229138-78-5) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute even more to our understanding of complex biological systems and innovative material design.